Ethyl 6-(chloromethyl)pyridine-2-carboxylate
Cat. No. B1590915
Key on ui cas rn:
49668-99-7
M. Wt: 199.63 g/mol
InChI Key: UBRNJYSCVHFYDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[OH:5][CH2:6][c:7]1[cH:8][cH:9][cH:10][c:11]([C:13](=[O:14])[O:15][CH2:16][CH3:17])[n:12]1.[S:1]([Cl:2])([Cl:3])=[O:4]>>[Cl:3][CH2:6][c:7]1[cH:8][cH:9][cH:10][c:11]([C:13](=[O:14])[O:15][CH2:16][CH3:17])[n:12]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(=O)c1cccc(CO)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(=O)c1cccc(CCl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
